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18-MC Preclinical Safety & Experimental Data

The table below consolidates quantitative and qualitative findings on 18-MC's profile from the reviewed

literature.

Aspect

Findings for 18-MC

Comparative Findings
(Ibogaine)

Relevant Study
Details

General Safety
Profile

Cardiovascular
Effects

"Does not generate tremors,
induce bradycardia, or cause
damage to Purkinje cells or
general brain toxicity" [1].

Did not significantly alter
spontaneous contractions of the
rat isolated portal vein at 10 uM

[2].

Associated with tremors,
ataxia, and cerebellar
toxicity (damage to
Purkinje cells) [1] [2] [3].

Caused a concentration-
dependent
enhancement of
spontaneous
contractions in the same
model [2].

Preclinical data
from animal models
(e.g., rats) [1].

In vitro study on
smooth muscle
preparations [2].
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Aspect

Interaction with
H-opioid
Receptors

Purinergic
Transmission

Effective Dosing
(Preclinical)

Findings for 18-MC

Modulated electrically-evoked
contractions in smooth muscle
preparations; no evidence for a
selective interaction with pre-

junctional p-opioid receptors [2].

Caused a significant
enhancement of purinergic
contractions in the rat vas
deferens and guinea-pig
bladder [2].

Doses of 10-40 mg/kg
(intraperitoneal, i.p.)
significantly reduced morphine
self-administration in rats [3].

Comparative Findings
(Ibogaine)

Similar modulatory
effect; also no selective
interaction with p-opioid
receptors found [2].

Showed a similar
pronounced
enhancement of
purinergic contractions

[2].

Information not covered
in the provided results.

Relevant Study
Details

In vitro study
(guinea-pig ileum,
rat vas deferens).

A novel finding
noted as worthy of
further investigation

2.

A single dose of 40
mg/kg produced
effects lasting at
least two weeks [3].

Based on the general safety data, here are some foundational FAQs for your support resource.

Frequently Asked Questions (FAQS)

e FAQ 1: What is the primary safety advantage of 18-MC over its parent compound, ibogaine?

o Answer: The key advantage is that 18-MC lacks the neurotoxic and tremorigenic (tremor-
causing) side effects associated with ibogaine. Preclinical studies specifically note that 18-MC
does not cause damage to Purkinje cells in the cerebellum or induce tremors, which are chief
concerns with ibogaine therapy [1] [3].

e FAQ 2: Are there any known cardiovascular effects of 18-MC that researchers should monitor?

o Answer: While one study suggests 18-MC may have a better cardiovascular profile than
ibogaine, it is not without effects on certain systems. Researchers should be aware of its

potential to enhance purinergic neurotransmission in tissues like the vas deferens and bladder.
Monitoring cardiovascular parameters in in vivo models remains a prudent practice [2].
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Example Experimental Protocol

To help standardize research, here is a summarized protocol for a common preclinical assay based on the

search results.

Objective: To evaluate the effect of 18-MC on opioid self-administration in a rat model.

e Animals: Rats (e.g., 12-week-old) [3].
e Opioid Regimen: Morphine (e.g., 0.04 mg/kg/infusion) delivered intravenously (i.v.) over several
weeks [3].
¢ 18-MC Administration:
o Route: Intraperitoneal (i.p.) injection [3].
o Doses: 10, 20, 30, or 40 mg/kg [3].
o Schedule: Single or multiple doses administered prior to or during self-administration sessions.
Note that multiple doses of 40 mg/kg have been shown to generate prolonged aftereffects [3].
¢ Primary Outcome Measure: Reduction in the number of morphine infusions self-administered by the
rats compared to a control group [3].

Mechanism of Action Workflow

The following diagram illustrates the key neurobiological mechanisms and experimental outcomes of 18-MC

based on the reviewed literature, which is crucial for understanding its effects in research models.
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Key Experimental Findings
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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